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Compound of Interest

Compound Name: ZD 7155(hydrochloride)

Cat. No.: B127983

Technical Support Center: ZD 7155
Hydrochloride

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with ZD 7155 hydrochloride. Below you will find
frequently asked questions, troubleshooting guides, and detailed protocols to ensure the
stability and effective use of this compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid ZD 7155 hydrochloride?

Al: Solid ZD 7155 hydrochloride should be stored desiccated at +4°C for long-term stability.[1]
[2] For shorter periods, some suppliers ship the compound at room temperature.[3][4] It is
important to keep the compound sealed and away from moisture.[3][5]

Q2: How should I store stock solutions of ZD 7155 hydrochloride?

A2: The storage conditions for stock solutions depend on the solvent and the desired storage
duration. For solutions in DMSQO, it is recommended to store them at -80°C for up to 6 months
or at -20°C for up to 1 month.[3] Always store solutions in sealed containers to prevent
moisture absorption and solvent evaporation.[3]

Q3: What is the solubility of ZD 7155 hydrochloride in common solvents?
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A3: ZD 7155 hydrochloride has good solubility in DMSO, reaching up to 250 mg/mL (526.33
mM) with the aid of ultrasonication.[3][5] It is also soluble in water up to 10 mM with gentle
warming.[1] Another source suggests a solubility of 4.17 mg/mL (8.78 mM) in water with
ultrasonication and heating to 60°C.[3]

Q4: Is ZD 7155 hydrochloride stable in agueous solutions?

A4: While soluble in water, the long-term stability of ZD 7155 hydrochloride in agueous
solutions at various pH values has not been extensively reported in publicly available literature.
For agueous working solutions, it is recommended to prepare them fresh from a stock solution
and use them promptly. If you need to store an aqueous stock solution, it should be filter-
sterilized and stored at -20°C for a short period, although stability under these conditions
should be validated for your specific experimental needs.

Data Presentation

Table 1: Recommended Storage Conditions for ZD 7155 Hydrochloride

Storage . .
Form Duration Additional Notes
Temperature
Desiccate, keep
Solid +4°C Long-term sealed and away from
moisture.[1][2]
Keep sealed and
Solution in DMSO -80°C Up to 6 months away from moisture.
[3]
Keep sealed and
Solution in DMSO -20°C Up to 1 month away from moisture.
[3]
o Short-term (validation Prepare fresh for best
Solution in Water -20°C

recommended) results.

Table 2: Solubility of ZD 7155 Hydrochloride
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Solvent Concentration Conditions

Ultrasonic assistance may be

DMSO 250 mg/mL (526.33 mM)

needed.[3][5]

Gentle warming may be
Water 10 mM )

required.[1]

Ultrasonic and warming to
Water 4.17 mg/mL (8.78 mM)

60°C may be needed.[3]

Troubleshooting Guide
Q5: I am observing a lower than expected potency of ZD 7155 hydrochloride in my cell-based
assay. What could be the cause?

A5: A decrease in potency can be due to several factors:

Improper Storage: Verify that the solid compound and stock solutions have been stored
according to the recommendations. Prolonged storage at room temperature or improper
storage of solutions can lead to degradation.

Degradation in Assay Media: The compound's stability in your specific cell culture medium at
37°C over the course of your experiment may be limited. Consider preparing fresh dilutions
of the compound just before adding it to your cells.

Adsorption to Plastics: Like many hydrophobic molecules, ZD 7155 hydrochloride may
adsorb to plastic labware. To minimize this, use low-adhesion plastics or pre-rinse pipette
tips and tubes with the solvent or media.

Cell Health and Receptor Expression: Ensure your cells are healthy and expressing the AT1
receptor at sufficient levels.

Q6: My ZD 7155 hydrochloride solution appears cloudy or has precipitated. What should | do?

A6: Cloudiness or precipitation can occur for a few reasons:
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o Low Temperature: If a concentrated stock solution was stored at a low temperature, the
compound might have precipitated. Gently warm the solution and vortex or sonicate to
redissolve the compound.

o Solvent Evaporation: Over time, especially if not sealed properly, the solvent can evaporate,
increasing the compound's concentration beyond its solubility limit.

e Hygroscopic DMSO: If using DMSO as a solvent, be aware that it is hygroscopic. The
absorption of water can decrease the solubility of the compound. Use freshly opened or
properly stored anhydrous DMSO.[3]

Q7: How can | confirm the identity and purity of my ZD 7155 hydrochloride?

A7: If you suspect degradation or contamination, the identity and purity of the compound can
be confirmed using analytical techniques such as High-Performance Liquid Chromatography
(HPLC) to check for purity and the presence of degradation products, and Mass Spectrometry
(MS) to confirm the molecular weight of the parent compound.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO:
e Materials:

o ZD 7155 hydrochloride (Molecular Weight: 474.99 g/mol )

o

Anhydrous DMSO

[¢]

Sterile, low-adhesion microcentrifuge tubes

[¢]

Calibrated pipettes

Vortex mixer and/or sonicator

o

e Procedure:

1. Allow the vial of solid ZD 7155 hydrochloride to equilibrate to room temperature before
opening to prevent moisture condensation.
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2. Weigh out the desired amount of the solid compound using an analytical balance. For
example, to prepare 1 mL of a 10 mM stock solution, you would need 4.75 mg of ZD 7155
hydrochloride.

3. Transfer the weighed compound to a sterile microcentrifuge tube.

4. Add the calculated volume of anhydrous DMSO. For the example above, add 1 mL of
DMSO.

5. Vortex the tube thoroughly until the solid is completely dissolved. If necessary, use a
sonicator for a few minutes to aid dissolution.

6. Aliquot the stock solution into smaller volumes in sterile, sealed tubes to avoid repeated
freeze-thaw cycles.

7. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3]
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Caption: Simplified AT1 receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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